Cas no 1017020-71-1 ((Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide)

• Product Name: (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide
• CAS No: 1017020-71-1
• MF: C₇H₁₅N₃O₂
• MW: 173.212901353836
• CID: 1010952
• Update Time: 2025-07-01

(Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2-(4-hydroxypiperidine-1-yl)acetamidine
• CID 74315173
• (Z)-N-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide
• N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide
• 1-Piperidineethanimidamide, N,4-dihydroxy-
• (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide

• Inchi： 1S/C7H15N3O2/c8-7(9-12)5-10-3-1-6(11)2-4-10/h6,11-12H,1-5H2,(H2,8,9)
• InChI Key： CNIZCAPLERLENN-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(=NO)N)CC1

Computed Properties

• Exact Mass: 173.116
• Monoisotopic Mass: 173.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide

Professional Introduction to (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide and CAS No. 1017020-71-1

Compound with the CAS number 1017020-71-1 and the product name (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The detailed exploration of this compound not only highlights its chemical characteristics but also delves into its pharmacological significance and emerging research findings.

The molecular structure of (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide is characterized by a combination of functional groups that contribute to its reactivity and biological activity. Specifically, the presence of a hydroxyl group and an amide linkage in its backbone suggests potential interactions with biological targets, making it a promising candidate for drug development. The (Z)-configuration of the double bond further influences its stereochemical properties, which are crucial in determining its efficacy and selectivity in biological systems.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide has been studied for its potential role in inhibiting key enzymes and receptors associated with inflammatory responses, cancer, and neurodegenerative disorders. Preliminary studies have demonstrated its ability to interact with specific proteins, leading to altered cellular signaling and potentially therapeutic effects.

One of the most compelling aspects of this compound is its mechanism of action. The hydroxyl group in the molecule allows for hydrogen bonding interactions, which are essential for binding to biological targets with high affinity. Additionally, the amide linkage provides a site for further chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications. These features make (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide a versatile tool in medicinal chemistry, suitable for both academic research and industrial development.

The synthesis of CAS No. 1017020-71-1 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protective group strategies, are employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles, aiming to minimize waste and improve sustainability in pharmaceutical production.

Emerging research on (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide has revealed intriguing insights into its pharmacological profile. Studies have shown that this compound can exhibit both prodrug and active drug properties, depending on the biological context. Its ability to undergo metabolic conversion into active species makes it an attractive candidate for developing drugs with improved bioavailability and reduced side effects. Furthermore, its interaction with cellular pathways suggests potential therapeutic benefits in treating conditions such as chronic inflammation and neurodegenerative diseases.

The role of computational chemistry in understanding the behavior of CAS No. 1017020-71-1 cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and drug-drug interactions, which are critical for optimizing its pharmacological properties. By integrating experimental data with computational predictions, researchers can accelerate the development process and enhance the likelihood of success in clinical trials.

The future prospects of (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide are promising, with ongoing studies exploring its potential applications in personalized medicine. By tailoring the compound's structure to individual patient profiles, researchers aim to develop treatments that are more effective and have fewer adverse effects. Additionally, advancements in drug delivery systems may further enhance the therapeutic potential of this compound by improving its targeted delivery to specific tissues or organs.

In conclusion, the compound identified by CAS No. 1017020-71-1 and named as (Z)-N'-hydroxy-2-(4-hydroxypiperidin-1-yl)ethanimidamide represents a significant advancement in pharmaceutical research. Its unique structural features, coupled with promising pharmacological properties, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.